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Compound of Interest

Compound Name: Diethylglycine

Cat. No.: B167607 Get Quote

Essential guidelines for the safe and compliant disposal of Diethylglycine, ensuring the

protection of laboratory personnel and the environment.

For researchers and scientists in drug development, the proper management of chemical waste

is a critical component of laboratory safety and regulatory compliance. This document provides

a detailed, step-by-step procedure for the disposal of Diethylglycine, a versatile amino acid

derivative used in pharmaceutical research and development. Adherence to these guidelines

will help mitigate risks and ensure that waste is handled in a safe and environmentally

responsible manner.

Pre-Disposal Safety and Hazard Assessment
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Diethylglycine. While a specific SDS for Diethylglycine was not found in the

immediate search, information for similar compounds like N,N-Dimethylglycine and the parent

compound Glycine, along with general chemical safety principles, informs these guidelines.

Always prioritize the SDS for the specific chemical you are using.

Key Hazard Considerations:

Irritant: N,N-Diethylglycine is classified as causing skin and serious eye irritation, and may

cause respiratory irritation.[1]
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Solid Form: Diethylglycine is typically a white to off-white powder.[2] While not inherently a

dust explosion risk in its delivered form, the accumulation of fine dust can create an

explosion hazard.[3]

Solubility: It is soluble in water.[4]

Quantitative Data Summary
The following table summarizes key data for Diethylglycine and a related compound, which is

essential for assessing its properties for safe handling and disposal.

Property Diethylglycine
N,N-
Dimethylglycine
(for comparison)

Glycine (for
comparison)

Molecular Formula C6H13NO2 C4H9NO2 C2H5NO2

Molecular Weight 131.17 g/mol [1] Not specified 75.07 g/mol [4]

Appearance
White to off-white

powder[2]
Not specified White powder solid[4]

Solubility in Water Soluble[4] Not specified Soluble[4]

pH Not specified Not specified
5.9-6.4 (5% aqueous

solution)[4]

Primary Hazards Irritant[1]
Harmful if

swallowed[3]

Not classified as

hazardous

Detailed Disposal Protocol
The disposal of Diethylglycine must be conducted in accordance with federal, state, and local

environmental regulations. The Resource Conservation and Recovery Act (RCRA) governs the

management of hazardous waste.[5][6]

Step 1: Segregation of Waste

Proper segregation is the first and most critical step in chemical waste management.[5][7][8]
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Solid Waste: Collect un-used or contaminated solid Diethylglycine in a designated, properly

labeled hazardous waste container.[8]

Liquid Waste: Solutions containing Diethylglycine should be collected in a separate,

compatible liquid waste container. Do not mix with other incompatible waste streams, such

as strong acids or bases.[7]

Contaminated Labware: Sharps, such as needles and broken glass, must be placed in a

designated sharps container.[8] Other contaminated labware like gloves and wipes should be

collected in a separate, clearly labeled container for solid chemical waste.[6]

Step 2: Container Management

The choice and handling of waste containers are crucial to prevent leaks and accidents.[5]

Compatibility: Ensure the waste container is chemically compatible with Diethylglycine.

High-density polyethylene (HDPE) containers are generally suitable.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Diethylglycine"), and the associated hazards (e.g., "Irritant").[7]

Closure: Keep waste containers tightly sealed except when adding waste.[6][7]

Step 3: Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the

laboratory.[6]

Location: The SAA should be at or near the point of generation and under the control of

laboratory personnel.[5]

Secondary Containment: Store liquid waste containers in secondary containment trays to

capture any potential leaks.[5][7]

Segregation: Do not store incompatible chemicals together.[5]

Step 4: Disposal and Removal
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Do Not Dispose Down the Drain: Diethylglycine should not be disposed of down the

sanitary sewer.[9]

Professional Disposal Service: Arrange for the collection of the hazardous waste by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal company.[6][10]

Empty Containers: An empty container that has held Diethylglycine should be triple-rinsed

with a suitable solvent (such as water). The rinsate must be collected and disposed of as

hazardous waste.[10] After rinsing, deface the label and dispose of the container as regular

trash or according to your institution's guidelines.[9][10]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Diethylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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